PD-307243 vs. NS1643: Divergent Maximal Efficacy and Potency in hERG Activation
In a direct head-to-head study using hERG channels expressed in oocytes and COS-7 cells, PD-307243 (PD) and NS1643 (NS) produced markedly different efficacy and potency profiles [1]. PD increased hERG current amplitude maximally by 100% with an apparent Kd of 3 μM, whereas NS increased amplitude by ≥300% with an apparent Kd of 20 μM [1]. This indicates that NS is a higher-efficacy but lower-potency activator compared with PD [1].
NS1643: max increase ≥300%, Kd 20 µM
| Evidence Dimension | hERG current amplitude increase (maximal effect) and potency |
|---|---|
| Target Compound Data | Maximal increase: 100%; Apparent Kd: 3 μM |
| Comparator Or Baseline | NS1643: Maximal increase: ≥300%; Apparent Kd: 20 μM |
| Quantified Difference | Maximal increase: PD 100% vs. NS ≥300%; Potency: PD Kd 3 μM vs. NS Kd 20 μM |
| Conditions | hERG channels expressed in Xenopus oocytes and COS-7 cells; 1-s test pulse to 0 mV |
Why This Matters
Researchers requiring moderate, precisely titratable hERG enhancement may prefer PD-307243, whereas those needing maximal current augmentation might select NS1643.
- [1] Xu X, Recanatini M, Roberti M, Tseng GN. Probing the Binding Sites and Mechanisms of Action of Two Human Ether-a-go-go-Related Gene Channel Activators, 1,3-bis-(2-Hydroxy-5-trifluoromethyl-phenyl)-urea (NS1643) and 2-[2-(3,4-Dichloro-phenyl)-2,3-dihydro-1H-isoindol-5-ylamino]-nicotinic acid (PD307243). Mol Pharmacol. 2008;73(6):1709-1721. doi:10.1124/mol.108.045591 View Source
